Cas no 21377-04-8 (1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-)

1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)- structure
21377-04-8 structure
Product Name:1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-
CAS No:21377-04-8
MF:C6H11N3O
MW:141.171040773392
CID:242285
PubChem ID:23460185
Update Time:2025-04-19

1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-
    • 2-Pyrazoline,3-amino-1-propionyl- (8CI)
    • SCHEMBL11372528
    • AKOS006364637
    • 21377-04-8
    • 1-(3-Amino-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one
    • Inchi: 1S/C6H11N3O/c1-2-6(10)9-4-3-5(7)8-9/h2-4H2,1H3,(H2,7,8)
    • InChI Key: HXQBAJDMRZMMMS-UHFFFAOYSA-N
    • SMILES: O=C(CC)N1CCC(N)=N1

Computed Properties

  • Exact Mass: 141.09033
  • Monoisotopic Mass: 141.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7A^2
  • XLogP3: -0.9

Experimental Properties

  • PSA: 58.69
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.